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Compound of Interest

Compound Name: GJ103 sodium salt

Cat. No.: B593885

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed information on the solubility of GJ103 sodium salt
in dimethyl sulfoxide (DMSO) and water. It includes quantitative solubility data, protocols for
preparing stock solutions and subsequent dilutions for experimental use, and a conceptual
diagram illustrating the compound's mechanism of action.

Quantitative Solubility Data

The solubility of GJ103 sodium salt in DMSO and water has been determined by various
suppliers. The data is summarized in the table below for easy comparison. It is important to
note that solubility can be affected by factors such as the purity of the compound, temperature,
and the presence of moisture in the solvent.
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Sonication is
DMSO 50 mg/mL 137.23 mM TargetMol[1] recommended.
[1]
Moisture-
absorbing DMSO
Selleck
DMSO 73 mg/mL 199.25 mM ) reduces
Chemicals[2] N
solubility. Use
fresh DMSO.[2]
DMSO > 34 mg/mL - ChemBK
MedKoo
DMSO Soluble - o
Biosciences|[3]
Water Soluble - TargetMol[1] -
Selleck
Water 18 mg/mL - ) -
Chemicals[2]

Experimental Protocols
Protocol for Preparing a Concentrated Stock Solution in
DMSO

This protocol describes the preparation of a high-concentration stock solution of GJ103
sodium salt in DMSO.

Materials:
e GJ103 sodium salt powder
e Anhydrous, high-purity DMSO

 Sterile microcentrifuge tubes or vials
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» \ortex mixer
« Sonicator (optional, but recommended)
Procedure:

e Bring the vial of GJ103 sodium salt powder to room temperature before opening to
minimize moisture absorption.

o Weigh the desired amount of GJ103 sodium salt in a sterile microcentrifuge tube.

e Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration
(e.g., for a 50 mg/mL stock solution, add 1 mL of DMSO to 50 mg of GJ103 sodium salt).

» Vortex the mixture thoroughly for 1-2 minutes to facilitate dissolution.

e If the compound is not fully dissolved, sonicate the solution for 10-15 minutes in a water bath
sonicator.[1] Visually inspect the solution to ensure no particulates are present.

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

o Store the stock solution at -20°C or -80°C for long-term stability.[2]

Protocol for Preparing Aqueous Solutions from a DMSO
Stock

This protocol outlines the recommended procedure for diluting a DMSO stock solution of
GJ103 sodium salt into an aqueous buffer or cell culture medium for experimental use. Direct
addition of a concentrated DMSO stock to an aqueous solution can sometimes cause
precipitation of the compound. A stepwise dilution is therefore recommended.[1]

Materials:
e Concentrated GJ103 sodium salt stock solution in DMSO

» Sterile aqueous buffer (e.g., PBS) or cell culture medium
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» Sterile polypropylene tubes
Procedure:
e Thaw the concentrated DMSO stock solution of GJ103 sodium salt at room temperature.

o Perform an intermediate dilution of the DMSO stock solution with DMSO if necessary to
achieve the desired final concentration in the aqueous solution.

e Add the desired volume of the GJ103 sodium salt DMSO stock solution (or the intermediate
dilution) to the aqueous buffer or cell culture medium while gently vortexing or mixing. It is
recommended that the final concentration of DMSO in the aqueous solution be kept low
(typically < 0.5%) to avoid solvent-induced cellular toxicity.

 Visually inspect the final aqueous solution for any signs of precipitation. If precipitation
occurs, a lower final concentration may be necessary.

o Use the freshly prepared aqueous solution immediately for your experiments.

Visualization of Mechanism of Action

GJ103 is an analog of GJ072, a read-through compound.[2][3][4] Such compounds are
designed to enable the ribosome to read through premature termination codons (PTCSs) in
MRNA, leading to the synthesis of a full-length, functional protein. This mechanism is a
potential therapeutic strategy for genetic disorders caused by nonsense mutations.
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Effect of GJ103 Sodium Salt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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